Cas no 2138520-64-4 (8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one)

• Product Name: 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one
• CAS No: 2138520-64-4
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6592646
• PubChem ID: 165488827
• Update Time: 2025-05-20

8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one
• 2138520-64-4
• EN300-785535
• 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one

• Inchi： 1S/C16H29NO/c1-5-11-17-12-8-14(18)16(17)9-6-13(7-10-16)15(2,3)4/h13H,5-12H2,1-4H3
• InChI Key： VMKAQTADUQFOIK-UHFFFAOYSA-N
• SMILES： O=C1CCN(CCC)C21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one

Research Briefing on 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one (CAS: 2138520-64-4)

In recent years, the compound 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one (CAS: 2138520-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro[4.5]decane core, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the spirocyclic ring system. The compound's structural complexity and functional groups make it a valuable scaffold for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Pharmacological evaluations of 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one have revealed its affinity for several key biological targets. Notably, it exhibits potent inhibitory activity against specific enzymes involved in neurotransmitter regulation, suggesting potential applications in treating neurological disorders such as Parkinson's disease and depression. Additionally, preliminary in vitro and in vivo studies indicate that the compound possesses favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability, which are critical for CNS-targeted therapeutics.

Recent advancements in computational modeling and molecular docking have further elucidated the binding mechanisms of 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one with its target proteins. These studies highlight the compound's ability to occupy key binding pockets, thereby modulating enzymatic activity. Such insights are invaluable for the rational design of next-generation analogs with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one. Issues such as off-target effects and long-term toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives, with several patents already filed for related applications.

In conclusion, 8-Tert-butyl-1-propyl-1-azaspiro[4.5]decan-4-one represents a compelling candidate for further investigation in the realm of chemical biology and drug discovery. Its unique structural features and promising pharmacological properties position it as a potential lead compound for the treatment of CNS disorders. Future research should focus on optimizing its therapeutic index and exploring its broader biological activities to unlock its full clinical potential.